Cas no 682811-11-6 (Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate)

• Product Name: Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate
• CAS No: 682811-11-6
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• MDL: MFCD24385080
• CID: 2182403
• PubChem ID: 57756232
• Update Time: 2025-08-04

Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate
• AM101137

• MDL： MFCD24385080
• Inchi： 1S/C9H8ClNO3/c1-14-8(13)5-7(12)6-3-2-4-11-9(6)10/h2-4H,5H2,1H3
• InChI Key： OUPANXWHEWSZHL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Topological Polar Surface Area: 56.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate

Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate (CAS No. 682811-11-6)

Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate, also known by its CAS registry number 682811-11-6, is a highly specialized organic compound with significant applications in the field of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a methyl ester group attached to a pyridine ring substituted with a chlorine atom. The presence of the pyridine ring and the chlorine substituent imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various synthetic processes.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate as an intermediate in the production of bioactive compounds. Researchers have demonstrated its potential as a precursor for developing novel insecticides and herbicides, which are critical for sustainable agriculture. The compound's ability to undergo various transformations, such as nucleophilic substitutions and reductions, has made it a versatile tool in organic synthesis.

The synthesis of Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of pyridine derivatives followed by esterification. The use of advanced catalysts and green chemistry principles has significantly improved the efficiency and sustainability of these reactions. For instance, recent studies have employed microwave-assisted synthesis to accelerate the formation of this compound, reducing reaction times while maintaining high yields.

In terms of biological activity, Methyl 3-(2-chloropyridin-3-yl)-3-oxopropanoate has shown promising results in preliminary assays targeting specific enzymes and receptors. Its ability to inhibit certain enzymes involved in metabolic pathways makes it a potential candidate for drug development. Additionally, its structural similarity to known bioactive compounds suggests that it could serve as a lead molecule for further optimization.

The environmental impact of Methyl 3-(2-chloropyridin-3-yl)-3 oxopropanoate has also been a subject of recent research. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its application in agrochemicals. However, further investigations are required to fully understand its persistence and potential toxicity to non-target organisms.

In conclusion, Methyl 3-(2-chloropyridin - yl)-propanoate (CAS No. 682811 - yl - yl - yl) is a versatile and valuable compound with wide-ranging applications in chemistry and biology. Its unique structure, coupled with recent advancements in synthetic methods and biological studies, positions it as a key player in the development of new drugs and agrochemicals. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.